Cas no 94212-05-2 (Phenol, 2-(1-phenyl-1H-benzimidazol-2-yl)-)

• Product name: Phenol, 2-(1-phenyl-1H-benzimidazol-2-yl)-
• CAS No: 94212-05-2
• MF: C₁₉H₁₄N₂O
• MW: 286.327264308929
• CID: 1983482
• PubChem ID: 135711112

Phenol, 2-(1-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-phenyl-1H-benzimidazol-2-yl)-
• 6-(3-phenyl-1H-benzimidazol-2-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID80578954
• o-(N-phenyl-2-benzimidazolyl) phenol
• 94212-05-2
• 6-(1-Phenyl-1,3-dihydro-2H-benzimidazol-2-ylidene)cyclohexa-2,4-dien-1-one
• 2-(1-Phenyl-1H-benzimidazol-2-yl)phenol
• SCHEMBL4303255
• PMVRBPKKJNHTLA-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H14N2O/c22-18-13-7-4-10-15(18)19-20-16-11-5-6-12-17(16)21(19)14-8-2-1-3-9-14/h1-13,22H
• InChI Key： PMVRBPKKJNHTLA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2C4=CC=CC=C4O

Computed Properties

• Exact Mass: 286.110613074Da
• Monoisotopic Mass: 286.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų
• XLogP3: 4.4